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Compound of Interest

Compound Name: Mirabijalone D

Cat. No.: B130547

For Immediate Release

Shanghai, China — November 18, 2025 — Mirabijalone D, a naturally occurring rotenoid
isolated from the roots of Mirabilis jalapa, presents a complex and intriguing chemical structure
for researchers in drug discovery and natural product chemistry. This technical guide provides
a comprehensive overview of its chemical properties, structural elucidation, and known
biological context, synthesized from key scientific literature.

Core Chemical Identity

Mirabijalone D is classified as a rotenone, a class of isoflavonoids known for their diverse
biological activities. Its fundamental chemical properties are summarized below, providing a
clear reference for researchers.
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Molecular Formula

C18H1407

[1]

Molecular Weight 342.303 g/mol

CAS Number 485811-84-5

PubChem CID 11013288 [1]
(6aR,12aR)-2,3-dimethoxy-9-

IUPAC Name (prop-1-en-2-yl)-6a,12a-

dihydro-6H-chromeno[3,4-
b]Jchromene-11,12(5H)-dione

SMILES String

COC1=C(OC)C=C2C(=C1)C(=
0)C3=C(O[C@H]4COC(=C(C)
C)C=C43)[C@H]20

INChl Key

INChl=1S/C18H1407/c1-8(2)3-
10-12(21-4)13-11(20)5-9(19)6-
14(13)25-15(10)7-
18(16(22)23-17(13)14)24-
10/h3,5-6,15,18,20H,7H2,1-
2,4H3/t15-,18+/m1/s1

Structural Elucidation: A Spectroscopic Approach

The definitive structure of Mirabijalone D was elucidated by Wang Yi-fen and colleagues in

their 2002 publication in Helvetica Chimica Acta. The researchers employed a suite of

spectroscopic technigues to unravel the molecule's intricate framework.

Experimental Protocols

Isolation and Purification: The dried roots of Mirabilis jalapa were powdered and extracted with

95% ethanol. The resulting extract was partitioned between ethyl acetate and water. The ethyl

acetate fraction was subjected to repeated column chromatography on silica gel, eluting with a

gradient of chloroform and methanol to yield purified Mirabijalone D.
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Structural Analysis: The structure of Mirabijalone D was determined through a combination of
the following spectroscopic methods:

o High-Resolution Electron Impact Mass Spectrometry (HR-EI-MS): To determine the
elemental composition and molecular weight.

e Infrared (IR) Spectroscopy: To identify functional groups such as carbonyls and hydroxyls.
» Ultraviolet (UV) Spectroscopy: To analyze the chromophoric system of the molecule.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: Including 1D (*H and 13C) and 2D
(HMQC, HMBC, NOESY) experiments to establish the connectivity and stereochemistry of
the atoms.

Spectroscopic Data

The following tables summarize the *H and 3C NMR data for Mirabijalone D as reported in the
primary literature.

1H NMR Spectroscopic Data (in CDCIs)
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Chemical Shift (3)

Coupling Constant

Proton Multiplicity
ppm (J) Hz

H-1 6.51 S
H-4 6.45 S
H-6a 4.60 dd 12.0, 3.0
H-6[3 4.18 dd 12.0,1.5
H-6a 4.95 d 3.0
H-12a 4.58 d 15
2-OMe 3.85 S
3-OMe 3.88 S
H-4' 4.90 brs
H-5' 5.05 brs
2'-Me 1.75 S

13C NMR Spectroscopic Data (in CDCIs)
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Carbon Chemical Shift (6) ppm
1 101.5
la 157.8
2 143.8
3 149.8
4 109.5
4a 112.8
5a 156.5
6 67.2
6a 78.5
1la 104.2
12 188.0
12a 72.8
2-OMe 56.2
3-OMe 56.4
1 114.5
2' 142.0
3 225
4 112.0

Biological Activity and Therapeutic Potential

While extensive biological studies specifically on Mirabijalone D are limited, the broader class
of rotenoids from Mirabilis jalapa has demonstrated notable bioactivities. These findings
suggest potential avenues for future investigation into the therapeutic applications of
Mirabijalone D.
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Rotenoids isolated from Mirabilis jalapa have been reported to exhibit:

o Anti-HIV Activity: Some rotenoids have shown inhibitory effects against HIV-1 reverse
transcriptase.[2][3][4]

« Antiproliferative and Cytotoxic Effects: Certain compounds from M. jalapa have displayed
cytotoxic activity against various cancer cell lines.[5]

o Antimicrobial and Antifungal Properties: Extracts of M. jalapa containing rotenoids have
shown activity against a range of microbial pathogens.[2][3]

The specific contribution of Mirabijalone D to these activities remains an area for further
research.

Logical Workflow for Structure Elucidation

The process of determining the chemical structure of a novel natural product like Mirabijalone
D follows a logical and systematic workflow. This can be visualized as a series of
interconnected steps, each providing a crucial piece of the structural puzzle.
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Workflow for Mirabijalone D Structure Elucidation

Isolation & Purification

Plant Material
(Mirabilis jalapa roots)

:

Extraction
(95% Ethanol)

:

Partitioning
(EtOAC/H20)

'

Column Chromatography
(Silica Gel)

:

Pure Mirabijalone D

|
Spectroscopic Analysis
v v v v
1D NMR 2D NMR
HR-EI-MS IR Spectroscopy UV Spectroscopy (1H, 13C) (HMQC, HMBC, NOESY)
Data Interpretation & Structure|Confirmation
Molecular Formula Functional Group Planar Structure Stereochemistry

Determination Identification Elucidation Assignment

't

Final Structure of
Mirabijalone D

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b130547?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A flowchart illustrating the key stages in the isolation and structural elucidation of Mirabijalone
D.

This technical guide serves as a foundational resource for researchers, scientists, and drug
development professionals interested in the chemical and potential biological properties of
Mirabijalone D. Further investigation into its specific bioactivities and mechanisms of action is
warranted to fully understand its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling Mirabijalone D: A Technical Guide to its
Chemical Architecture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130547#chemical-structure-of-mirabijalone-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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